Cas no 1638764-67-6 (ethyl 2-{3-[(tert-butyldimethylsilyl)oxy]cyclobutylidene}acetate)

• Product Name: ethyl 2-{3-[(tert-butyldimethylsilyl)oxy]cyclobutylidene}acetate
• CAS No: 1638764-67-6
• MF: C₁₄H₂₆O₃Si
• MW: 270.439945697784
• CID: 5102347
• Update Time: 2026-03-03

ethyl 2-{3-[(tert-butyldimethylsilyl)oxy]cyclobutylidene}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{3-[(tert-butyldimethylsilyl)oxy]cyclobutylidene}acetate

• Inchi： 1S/C14H26O3Si/c1-7-16-13(15)10-11-8-12(9-11)17-18(5,6)14(2,3)4/h10,12H,7-9H2,1-6H3/b11-10-
• InChI Key： YLBNTTXHEMCSJW-KHPPLWFESA-N
• SMILES： C(OCC)(=O)/C=C1/CC(O[Si](C(C)(C)C)(C)C)C/1

Additional information on ethyl 2-{3-[(tert-butyldimethylsilyl)oxy]cyclobutylidene}acetate

Introduction to Ethyl 2-{3-[(tert-butyldimethylsilyl)oxy]cyclobutylidene}acetate (CAS No. 1638764-67-6)

Ethyl 2-{3-[(tert-butyldimethylsilyl)oxy]cyclobutylidene}acetate, a compound with the chemical formula C₁₁H₁₈OSi, is a sophisticated organosilicon derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 1638764-67-6, features a unique structural motif that combines a cyclobutene ring with an acetoate ester group, both of which are functionalized with a tert-butyldimethylsilyl (TBS) ether moiety. The presence of this TBS group not only enhances the stability of the molecule but also makes it a valuable intermediate in the synthesis of more complex molecules.

The< strong>Ethyl 2-{3-[(tert-butyldimethylsilyl)oxy]cyclobutylidene}acetate is particularly interesting due to its potential applications in the development of novel pharmaceuticals and agrochemicals. The cyclobutene core is a versatile scaffold that can be further modified to produce bioactive compounds with specific pharmacological properties. In recent years, there has been a growing interest in the use of organosilicon compounds in drug discovery, owing to their ability to stabilize reactive intermediates and facilitate cross-coupling reactions.

One of the most compelling aspects of this compound is its utility in synthetic chemistry. The TBS-protected ether group provides a convenient handle for further functionalization, allowing chemists to introduce additional substituents or to perform transformations that would otherwise be challenging. For instance, the deprotection of the TBS group under mild conditions can yield a highly reactive alcohol, which can then be used in subsequent reactions such as alkylation or oxidation.

In the realm of pharmaceutical research, Ethyl 2-{3-[(tert-butyldimethylsilyl)oxy]cyclobutylidene}acetate has been explored as a potential precursor for more complex drug candidates. The cyclobutene ring is known to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. Additionally, the acetoate ester group can be easily converted into other functional groups, such as carboxylic acids or amides, which are common motifs in many therapeutic agents.

The< strong>tert-butyldimethylsilyl (TBS) group plays a crucial role in stabilizing reactive intermediates during synthetic transformations. This protection allows for selective reactions at other sites within the molecule without concern for unwanted side reactions. The TBS group can be removed under various conditions, depending on the specific requirements of the synthetic route. For example, fluoride ions or strong bases can be used to deprotect the TBS group without affecting other sensitive functionalities.

Recent advances in synthetic methodologies have further highlighted the importance of organosilicon compounds like Ethyl 2-{3-[(tert-butyldimethylsilyl)oxy]cyclobutylidene}acetate. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, have been successfully applied to introduce various substituents onto the cyclobutene ring. These reactions are highly efficient and often proceed with excellent regioselectivity, making them ideal for constructing complex molecular architectures.

The< strong>Ethyl 2-{3-[(tert-butyldimethylsilyl)oxy]cyclobutylidene}acetate has also been investigated in the context of materials science. Its unique structural features make it a promising candidate for applications in organic electronics and polymer chemistry. For instance, derivatives of this compound have been explored as monomers for synthesizing polymers with tailored electronic properties. These polymers could potentially find use in organic light-emitting diodes (OLEDs), solar cells, and other advanced technological applications.

In conclusion, Ethyl 2-{3-[(tert-butyldimethylsilyl)oxy]cyclobutylidene}acetate represents an exciting opportunity for researchers in both academia and industry. Its combination of stability and reactivity makes it an invaluable tool for synthetic chemists, while its potential applications in pharmaceuticals and materials science offer numerous avenues for innovation. As our understanding of organosilicon chemistry continues to grow, compounds like this will undoubtedly play an increasingly important role in shaping the future of chemical research.